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Compound of Interest

Compound Name: 4-Chloro-3-nitrotoluene

Cat. No.: B146361

This document provides a comprehensive, step-by-step protocol for the safe handling and
proper disposal of 4-Chloro-3-nitrotoluene, ensuring laboratory safety and regulatory
compliance. The procedures outlined are intended for researchers, scientists, and drug
development professionals. Adherence to these guidelines is critical due to the chemical's
hazardous properties.

Hazard Profile and Safety Summary

4-Chloro-3-nitrotoluene is a hazardous substance that requires careful handling. It is
classified as harmful if swallowed, in contact with skin, or inhaled.[1][2][3] The compound is an
irritant to the skin and eyes and may cause respiratory irritation.[1][2][4] Furthermore, it is

recognized as being toxic to aquatic life with long-lasting effects.[3][4][5][6] The substance is
also a combustible liquid.[4][7][8]

Key Hazard Information:
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Hazard Classification

Description

Acute Toxicity (Oral, Dermal, Inhalation)

Harmful if swallowed, in contact with skin, or if
inhaled.[1][2][3]

Skin Corrosion/Irritation

Causes skin irritation.[1][2][4]

Serious Eye Damage/Eye Irritation

Causes serious eye irritation.[1][2][4]

Specific Target Organ Toxicity

May cause respiratory irritation.[2][4]

Hazardous to the Aquatic Environment

Toxic to aquatic life with long-lasting effects.[3]

[4]1(5]

Physical Hazards

Combustible liquid.[4][7][8]

Chemical and Physical Properties

A summary of key quantitative data for 4-Chloro-3-nitrotoluene is provided below for easy

reference.
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Property

Value

Chemical Identifiers

CAS Number

89-60-1[1][4]

Molecular Formula

C7HeCINO2[1][9]

Molecular Weight

171.58 g/mol [1][4]

Physical Properties

Form Liquid[4]

Melting Point 7°C[4]

Boiling Point 260 °C @ 745 mmHg[4]
Density 1.297 g/mL at 25 °C[4]
Flash Point 129 °C (264.2 °F)[4]

Transportation & Regulatory

UN Number

1664 (Liquid) / 3446 (Solid) for Nitrotoluenes[5]
[10]

Transport Hazard Class

6.1 (Toxic)[10]

Packing Group

I[10]

Exposure Limits (General for Nitrotoluenes)

OSHA PEL 5 ppm (8-hour)[7]
NIOSH REL 2 ppm (10-houn)[7]
ACGIH TLV 2 ppm (8-hour)[7]

Operational Protocol: Step-by-Step Disposal

Procedure

This protocol details the required steps for the safe segregation, containment, and disposal of

4-Chloro-3-nitrotoluene waste within a laboratory setting.
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Step 1: Personal Protective Equipment (PPE) and Safe
Handling

Before handling the chemical or its waste, it is mandatory to wear appropriate personal
protective equipment.

¢ Gloves: Wear chemically impermeable gloves.[11]
o Eye/Face Protection: Use safety glasses with side-shields or a face shield.[4][11]

» Protective Clothing: A lab coat or other protective clothing is required to prevent skin contact.
[11]

» Respiratory Protection: All handling of 4-Chloro-3-nitrotoluene should be conducted in a
well-ventilated area, preferably within a chemical fume hood.[11][12] If ventilation is
inadequate, use a respirator with a type ABEK (EN14387) filter.[4][5][13]

e Hygiene: Do not eat, drink, or smoke when using this product.[7][11] Wash hands thoroughly
after handling.[11]

Step 2: Waste Segregation

Proper segregation is crucial to prevent chemical reactions and ensure compliant disposal.

« ldentify as Halogenated Waste: 4-Chloro-3-nitrotoluene is a halogenated organic
compound.[6]

e Avoid Mixing: Do not mix this waste with non-halogenated organic solvents or other
incompatible waste streams.[6]

Step 3: Containerization

Use a designated and chemically compatible waste container for collection.
o Container Type: A high-density polyethylene (HDPE) or glass bottle is typically suitable.[6]

o Container Condition: Ensure the container is in good condition, free from contamination on
its exterior, and has a tightly sealing cap.[6][11][12] Keep the container tightly closed when

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.chemicalbook.com/msds/4-chloro-3-nitrotoluene.htm
https://www.sigmaaldrich.com/FR/fr/product/aldrich/213055
https://www.chemicalbook.com/msds/4-chloro-3-nitrotoluene.htm
https://www.chemicalbook.com/msds/4-chloro-3-nitrotoluene.htm
https://www.benchchem.com/product/b146361?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-chloro-3-nitrotoluene.htm
https://file1.lookchem.com/msds/2011-06/8/213055(89-60-1).pdf
https://www.sigmaaldrich.com/FR/fr/product/aldrich/213055
https://www.cdhfinechemical.com/images/product/msds/37_1877497564_m-NITROTOLUENECASNO99-08-1.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1276990590_o-NITROTOLUENECASNO88-72-2MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1398.pdf
https://www.chemicalbook.com/msds/4-chloro-3-nitrotoluene.htm
https://www.chemicalbook.com/msds/4-chloro-3-nitrotoluene.htm
https://www.benchchem.com/product/b146361?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Chloro_3_nitrophenyl_2_thienyl_ketone_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Chloro_3_nitrophenyl_2_thienyl_ketone_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Chloro_3_nitrophenyl_2_thienyl_ketone_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Chloro_3_nitrophenyl_2_thienyl_ketone_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/4-chloro-3-nitrotoluene.htm
https://file1.lookchem.com/msds/2011-06/8/213055(89-60-1).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

not in use.[11]

Step 4: Labeling

Proper labeling is a critical regulatory requirement.
o Immediate Labeling: As soon as waste is added, label the container clearly.[6]

e Required Information: The label must include the words "Hazardous Waste" and
"Halogenated Organic Waste."[6] List all chemical constituents, including "4-Chloro-3-
nitrotoluene,” and their approximate percentages.[6]

Step 5: Storage

Store waste containers safely pending disposal.

o Location: Store containers in a cool, dry, and well-ventilated area designated for hazardous
waste (a satellite accumulation area).[2][6][11][12]

e Security: The storage area should be secure and locked up.[11]

o Containment: It is best practice to use secondary containment to prevent the spread of
material in case of a leak.[6]

Step 6: Final Disposal

Final disposal must be handled by qualified professionals.

» Professional Disposal: Offer surplus and non-recyclable solutions to a licensed disposal
company.[5][13] Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste contractor to arrange for pickup.[6]

o Prohibited Actions: Never dispose of 4-Chloro-3-nitrotoluene down the drain or in regular
trash, as this can cause significant environmental damage and is a regulatory violation.[10]
[11][12][13]

o Contaminated Packaging: Dispose of contaminated packaging and containers in the same
manner as the unused product.[5][10][13]
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Emergency Procedures: Accidental Release

In the event of a spill or leak, follow these procedures immediately.

Evacuate: Evacuate all non-essential personnel from the immediate spill area.[7][13]
» Ventilate: Ensure the area is well-ventilated.[11][12]
e Remove Ignition Sources: Remove all sources of ignition from the area.[7]

o Contain Spill: Prevent further leakage or spillage if it is safe to do so.[11][12] Do not allow the
chemical to enter drains or waterways.[10][11][12]

o Absorb: Soak up the spill with an inert, non-combustible absorbent material such as dry
sand, earth, or vermiculite.[5][7][12]

¢ Collect: Collect the absorbed material and place it into a suitable, closed, and properly
labeled container for disposal as hazardous waste.[7][12]

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of 4-Chloro-3-
nitrotoluene.
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Workflow for 4-Chloro-3-nitrotoluene Disposal

Start: Identify Waste
(4-Chloro-3-nitrotoluene)

:

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Identify as Halogenated)

Step 3: Use Designated
Waste Container

Step 4: Label Container
('Hazardous Waste', Contents)

Step 5: Store Securely
(Cool, Ventilated, Secondary Containment)

Step 6: Arrange Professional Disposal
(Contact EHS/Contractor)

End: Waste Removed
for Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the disposal of 4-Chloro-3-nitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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